Cas no 1365969-48-7 (2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride)

• Product Name: 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride
• CAS No: 1365969-48-7
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• CID: 4593685
• Update Time: 2025-06-08

2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride
• AT21822
• 2-propan-2-yltriazol-4-amine;hydrochloride
• 2-ISOPROPYL-2H-1,2,3-TRIAZOL-4-AMINE HCL
• 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride, AldrichCPR

• Inchi： 1S/C5H10N4.ClH/c1-4(2)9-7-3-5(6)8-9;/h3-4H,1-2H3,(H2,6,8);1H
• InChI Key： ZASAQCGMMSCAFI-UHFFFAOYSA-N
• SMILES： Cl.N1(C(C)C)N=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 93
• Topological Polar Surface Area: 56.7

2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride

Introduction to 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride (CAS No. 1365969-48-7) in Modern Chemical Biology

The compound 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride (CAS No. 1365969-48-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. As a derivative of the triazole scaffold, this compound has garnered attention due to its structural versatility and biological activity. The presence of an isopropyl group at the 2-position and an amine functionality at the 4-position introduces unique electronic and steric properties that make it a valuable candidate for drug discovery and molecular probe development.

Triazoles are heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of alkyl groups, such as the isopropyl group, can modulate the pharmacokinetic and pharmacodynamic profiles of triazole derivatives, enhancing their efficacy and selectivity. In particular, the amine hydrochloride salt form improves solubility and stability, making it more suitable for in vitro and in vivo studies.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules. The 2H-1,2,3-triazol-4-amine hydrochloride scaffold has been employed in virtual screening campaigns to identify potential inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and neurodegeneration. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions has been exploited to design molecules with improved binding affinity.

One of the most compelling aspects of this compound is its potential application in modulating immune responses. Emerging research suggests that triazole derivatives can influence cytokine production and immune cell trafficking. The isopropyl-substituted triazole may selectively target certain pathways by altering receptor binding affinities or allosteric modulation. This opens up avenues for developing immunomodulatory therapies for autoimmune diseases and chronic inflammation.

The synthesis of 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride involves multi-step organic transformations, including cycloaddition reactions between azides and alkynes (Huisgen cycloaddition), followed by functional group modifications. The use of chiral auxiliaries or asymmetric catalysis could yield enantiomerically pure forms, which are crucial for evaluating stereoselective interactions with biological targets. Advances in synthetic methodologies have enabled the efficient preparation of complex triazole derivatives, facilitating their exploration in medicinal chemistry.

In preclinical studies, derivatives of this class have demonstrated promising activity against various disease models. For instance, analogs with similar scaffolds have shown efficacy in inhibiting tumor growth by disrupting microtubule dynamics or inducing apoptosis. The hydrochloride salt form ensures consistent dosing and bioavailability, which is essential for translating preclinical findings into clinical trials. Collaborative efforts between academia and industry are now focused on optimizing synthetic routes to produce scalable quantities of this compound for further investigation.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations have revealed how the isopropyl group influences conformational flexibility and binding modes within protein active sites. Additionally, quantum mechanical calculations have helped rationalize the electronic properties responsible for observed reactivity patterns. These insights guide medicinal chemists in designing next-generation analogs with enhanced potency and reduced off-target effects.

Regulatory considerations also play a critical role in advancing compounds like 2-Isopropyl-2H-1,2,3-triazol-4-amine hydrochloride into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before being tested in humans. Preclinical toxicology studies assess potential side effects at various exposure levels, providing a safety profile necessary for regulatory submissions.

The future directions for research on this compound include exploring its potential as an adjuvant in vaccine formulations or as a component of combination therapies targeting multiple disease pathways. The adaptability of the triazole core allows for further derivatization into novel structures with tailored biological activities. As our understanding of disease mechanisms deepens through omics technologies like genomics and proteomics, compounds like cas no1365969-48-7 will continue to serve as building blocks for innovative therapeutic strategies.